
An In-depth Technical Guide to Barium Chlorite

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Barium chlorite

Cat. No.: B577412 Get Quote

This guide provides a detailed overview of the fundamental chemical properties of barium
chlorite, with a focus on its molecular formula and weight. The information is tailored for

researchers, scientists, and professionals in drug development who may encounter this

compound in various chemical contexts.

Quantitative Data Summary
The following table summarizes the key quantitative data for barium chlorite.

Parameter Value Reference

Molecular Formula Ba(ClO2)2 [1]

Molecular Weight 272.2306 g/mol [2]

Elemental Composition Barium (Ba): 50.45% [2]

Chlorine (Cl): 26.05% [2]

Oxygen (O): 23.51% [2]

CAS Number 14674-74-9 [1][3]

Experimental Protocols
Determination of Molecular Weight by Mass Spectrometry
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A standard method for determining the molecular weight of an inorganic compound like barium
chlorite is mass spectrometry. The following is a generalized protocol.

Objective: To determine the mass-to-charge ratio (m/z) of the constituent ions of barium
chlorite to confirm its molecular weight.

Materials:

Barium chlorite sample

High-resolution mass spectrometer (e.g., ICP-MS for elemental analysis or ESI-MS for ionic

species in solution)

Solvent (e.g., deionized water for dissolution)

Calibration standards

Methodology:

Sample Preparation: A dilute solution of barium chlorite is prepared by dissolving a

precisely weighed sample in a suitable solvent, typically deionized water. The concentration

is kept low to ensure proper ionization and to avoid saturating the detector.

Instrument Calibration: The mass spectrometer is calibrated using a standard compound with

a known mass to ensure accuracy.

Ionization: The prepared solution is introduced into the ion source of the mass spectrometer.

For a salt like barium chlorite, electrospray ionization (ESI) can be used to generate ions in

the gas phase. In this process, the solution is sprayed through a fine, charged capillary,

creating a mist of charged droplets. As the solvent evaporates, the ions (Ba2+ and ClO2-)

are released.

Mass Analysis: The generated ions are accelerated by an electric field and guided into the

mass analyzer. The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus the m/z ratio.
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Data Interpretation: The peaks in the mass spectrum are analyzed to identify the isotopic

pattern of the barium cation (Ba2+) and the chlorite anion (ClO2-). The molecular weight of

the compound can be calculated from the masses of these constituent ions.

Chemical Behavior Visualization
The following diagram illustrates the dissociation of barium chlorite in an aqueous solution, a

fundamental chemical property for this water-soluble salt.[1]
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Dissociation of Barium Chlorite in Water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b577412#barium-chlorite-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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